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Compound of Interest

Compound Name: Ozagrel hydrochloride hydrate

CAS No.: 83993-01-5

Cat. No.: B1236929

Get Quote

Abstract & Introduction
Ozagrel hydrochloride hydrate (OKY-046 HCl) is a potent, selective thromboxane A2 (TXA2)

synthase inhibitor used extensively in cardiovascular research to study platelet aggregation,

cerebral vasospasm, and bronchial asthma. While clinically available as a sodium salt (Ozagrel

Sodium) for intravenous injection, the hydrochloride hydrate form is the standard reagent for

preclinical research due to its stability and availability.

However, the hydrochloride salt presents specific solubility and pH challenges that differ from

the clinical sodium formulation. Improper preparation can lead to isoelectric precipitation or

acid-induced tissue irritation in animal models. This guide provides a scientifically rigorous

protocol for preparing Ozagrel HCl solutions for both in vitro cellular assays and in vivo

administration, ensuring experimental reproducibility and data integrity.

Physicochemical Profile
Understanding the chemical nature of the salt is prerequisite to successful formulation.
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Property Data Notes

Chemical Name

(E)-3-[4-(1H-imidazol-1-

ylmethyl)phenyl]prop-2-enoic

acid hydrochloride hydrate

Imidazole derivative

CAS Number 78712-43-3 (HCl salt)
Distinct from Ozagrel Sodium

(189224-26-8)

Molecular Weight
~282.72 g/mol (Hydrate) /

264.71 g/mol (Anhydrous HCl)

Use batch-specific MW for

molarity calcs

Solubility (Water) ~25–50 mg/mL (Acidic pH)
Highly soluble as the

protonated cation

Solubility (DMSO) ~45 mg/mL
Excellent solvent for stock

solutions

pKa Values
~4.5 (Carboxylic acid), ~6.5

(Imidazole)

Amphoteric nature creates

solubility/pH dependencies

Stability Light Sensitive
Critical: Undergoes cis-trans

isomerization under light

Critical Handling Considerations
A. The pH-Solubility Paradox
Ozagrel HCl dissolves readily in water because the hydrochloride moiety ensures the imidazole

ring is protonated (cationic) and the solution is acidic (pH ~3–4).

Risk: When neutralizing this solution for in vivo use (pH 7.4), the molecule passes through its

isoelectric point where the net charge is neutral (zwitterionic), potentially leading to

precipitation at high concentrations (>5 mg/mL).

Solution: For high-concentration in vivo dosing, use a co-solvent system (Protocol 3) or

careful pH titration (Protocol 2).

B. Light Sensitivity
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Ozagrel is an acrylic acid derivative. Exposure to standard laboratory lighting (fluorescent/LED)

can catalyze photoisomerization from the active (E)-isomer to the inactive (Z)-isomer.

Protocol: Perform all weighing and dissolution steps under low light or use amber

glassware/aluminum foil wrapping immediately.

Experimental Protocols
Protocol 1: Preparation of Stock Solutions (In Vitro)
Purpose: High-concentration storage for cell culture or enzymatic assays.

Reagents:

Ozagrel HCl Hydrate (Solid)[1][2]

Dimethyl Sulfoxide (DMSO), Anhydrous, Sterile-filtered (≥99.9%)

Procedure:

Calculate: Determine the mass required for a 100 mM stock.

Example: For 10 mL of 100 mM stock, weigh ~282.7 mg (adjust based on specific batch

MW).

Weigh: Weigh the solid into a sterile, amber glass vial.

Dissolve: Add DMSO to the vial. Vortex vigorously for 30–60 seconds.

Note: Sonicate if minor particles persist. The solution should be clear and colorless.

Aliquot & Store: Dispense into small aliquots (e.g., 50–100 µL) to avoid freeze-thaw cycles.

Storage: Store at -20°C (stable for ~6 months) or -80°C (stable for ~1 year).

Protocol 2: Aqueous Formulation (In Vivo - Low Dose)
Purpose: For IV/IP injection at low concentrations (< 2 mg/mL). Mechanism: Relies on the

intrinsic water solubility of the salt; pH adjustment is minimal to avoid precipitation.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.medchemexpress.com/Ozagrel.html
https://www.selleckchem.com/products/ozagrel-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236929?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents:

Ozagrel HCl Stock (Solid or aqueous stock)

Sterile PBS (pH 7.4) or Normal Saline (0.9% NaCl)

0.1 N NaOH (for pH adjustment)[3]

Procedure:

Dissolve: Dissolve Ozagrel HCl powder in normal saline to reach a concentration of 2

mg/mL.

Result: Solution will be acidic (pH ~4).

Neutralize (Carefully): While stirring, add 0.1 N NaOH dropwise. Monitor pH continuously.

Target: pH 6.0 – 7.0.

Warning: Do not overshoot to pH >8.0 rapidly, or the sodium salt equilibrium may shift

unpredictably. If cloudiness appears, stop NaOH addition and stir until clear.

Filter: Pass through a 0.22 µm PES or PVDF syringe filter for sterilization.

Usage: Use immediately. Do not store aqueous working solutions >24 hours.

Protocol 3: Universal Co-Solvent Formulation (In Vivo -
High Dose)
Purpose: For high-dose IP/IV administration (> 5 mg/mL) where aqueous solubility at neutral

pH is risky. Vehicle Composition: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline.[1]

[4]

Reagents:

Ozagrel HCl Stock (in DMSO)[1][2][4]

PEG300 (Polyethylene glycol 300)[1]
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Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Step-by-Step Assembly: Order of addition is critical to prevent precipitation.

Start: Take 100 µL of Ozagrel/DMSO stock (from Protocol 1).

Add PEG: Add 400 µL of PEG300. Vortex mix.

Checkpoint: Solution must be clear.

Add Surfactant: Add 50 µL of Tween-80. Vortex mix gently (avoid foaming).

Dilute: Slowly add 450 µL of warm (37°C) Sterile Saline. Mix by inversion.

Final Volume: 1.0 mL.

Validation: Visually inspect for crystals. If clear, proceed to filtration (0.22 µm) and injection.

Visualization & Decision Logic
Workflow: Formulation Decision Tree
Use this logic to select the correct protocol based on your experimental needs.
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Start: Ozagrel HCl Preparation

Application Type?

In Vitro (Cells/Enzymes)

Cell Culture

In Vivo (Animal Models)

Injection

Protocol 1: DMSO Stock
(Dilute 1:1000 into media) Required Concentration?

Low (< 2 mg/mL) High (> 5 mg/mL)

Protocol 2: Aqueous/Saline
(pH adjust to ~6.5-7.0)

Protocol 3: Co-Solvent System
(DMSO/PEG300/Tween/Saline)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the appropriate Ozagrel HCl formulation vehicle.

Workflow: Preparation Steps (Protocol 3)
Visualizing the "Order of Addition" to prevent precipitation shock.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1236929/docs?utm_src=pdf-body-img#application-note-preparation-of-ozagrel-hydrochloride-hydrate-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236929?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. DMSO Stock
(Solubilization)

2. Add PEG300
(Stabilizer)

 Mix 3. Add Tween-80
(Surfactant)

 Mix 4. Add Saline
(Diluent)

 Dropwise Ready for
Injection

 Filter 

Click to download full resolution via product page

Figure 2: Step-by-step addition sequence for the High-Dose Co-Solvent formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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